7-chloro-N-(1,5-dimethyl-1H-pyrazol-3-yl)-1-benzothiophene-2-carboxamide

• Molecular Formula: C14H12ClN3OS
• Molecular Weight: 305.8 g/mol
• IUPAC Name: 7-chloro-N-(1,5-dimethylpyrazol-3-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C14H12ClN3OS/c1-8-6-12(17-18(8)2)16-14(19)11-7-9-4-3-5-10(15)13(9)20-11/h3-7H,1-2H3,(H,16,17,19)
• InChI Key: CLRSGOMFEXOLJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)NC(=O)C2=CC3=C(S2)C(=CC=C3)Cl

Description

7-chloro-N-(1,5-dimethyl-1H-pyrazol-3-yl)-1-benzothiophene-2-carboxamide is a synthetic organic compound that belongs to the class of benzothiophene derivatives. This compound is characterized by the presence of a benzothiophene core, a pyrazole ring, and a carboxamide group. It is of interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-chloro-N-(1,5-dimethyl-1H-pyrazol-3-yl)-1-benzothiophene-2-carboxamide typically involves the following steps:

Formation of the Benzothiophene Core: The benzothiophene core can be synthesized through a cyclization reaction involving a suitable thiophene precursor and a halogenating agent such as chlorine.

Introduction of the Pyrazole Ring: The pyrazole ring is introduced via a condensation reaction between a hydrazine derivative and a 1,3-diketone.

Carboxamide Formation: The final step involves the formation of the carboxamide group through the reaction of the benzothiophene derivative with an appropriate amine under amide coupling conditions, often using reagents like carbodiimides.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of continuous flow reactors, automated synthesis platforms, and stringent purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the pyrazole ring, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can target the carboxamide group, converting it to an amine.

Substitution: The chlorine atom on the benzothiophene ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophilic substitution reactions often require the presence of a base, such as sodium hydroxide (NaOH), and may be carried out in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of substituted benzothiophene compounds.

Scientific Research Applications

Chemistry

In chemistry, 7-chloro-N-(1,5-dimethyl-1H-pyrazol-3-yl)-1-benzothiophene-2-carboxamide is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel compounds.

Biology

Biologically, this compound is studied for its potential as a bioactive molecule. It may exhibit properties such as enzyme inhibition, receptor binding, or antimicrobial activity, making it a candidate for drug discovery and development.

Medicine

In medicinal chemistry, the compound is investigated for its potential therapeutic effects. It may serve as a lead compound for the development of new drugs targeting specific diseases, such as cancer, inflammation, or infectious diseases.

Industry

Industrially, the compound can be used in the development of new materials, such as polymers or coatings, due to its chemical stability and reactivity.

Mechanism of Action

The mechanism of action of 7-chloro-N-(1,5-dimethyl-1H-pyrazol-3-yl)-1-benzothiophene-2-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may inhibit enzyme activity, modulate receptor function, or interfere with cellular pathways, leading to its observed biological effects.

Comparison with Similar Compounds

Similar Compounds

7-chloro-1-benzothiophene-2-carboxamide: Lacks the pyrazole ring, which may result in different biological activities.

N-(1,5-dimethyl-1H-pyrazol-3-yl)-1-benzothiophene-2-carboxamide: Lacks the chlorine atom, potentially altering its reactivity and interactions.

7-chloro-N-(1H-pyrazol-3-yl)-1-benzothiophene-2-carboxamide: Lacks the methyl groups on the pyrazole ring, which may affect its steric and electronic properties.

Uniqueness

The presence of both the chlorine atom and the 1,5-dimethyl-1H-pyrazol-3-yl group in 7-chloro-N-(1,5-dimethyl-1H-pyrazol-3-yl)-1-benzothiophene-2-carboxamide makes it unique. These structural features contribute to its distinct chemical reactivity and potential biological activities, setting it apart from similar compounds.